3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid
Description
3-(1,3-Thiazol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1247644-96-7) is a heterocyclic compound characterized by a pyrazole ring fused to a thiazole moiety. Its molecular formula is C₇H₅N₃O₂S, with a molecular weight of 195.2 g/mol . The IUPAC name is 1-(1,3-thiazol-2-yl)pyrazole-4-carboxylic acid, and its structure features a carboxylic acid group at the 4-position of the pyrazole ring and a thiazol-2-yl substituent at the 3-position (Figure 1).
Properties
Molecular Formula |
C7H5N3O2S |
|---|---|
Molecular Weight |
195.20 g/mol |
IUPAC Name |
5-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid |
InChI |
InChI=1S/C7H5N3O2S/c11-7(12)4-3-9-10-5(4)6-8-1-2-13-6/h1-3H,(H,9,10)(H,11,12) |
InChI Key |
KAHYNNONHJOWNO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSC(=N1)C2=C(C=NN2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid typically involves the formation of the thiazole and pyrazole rings followed by their coupling. One common method involves the reaction of 2-aminothiazole with ethyl acetoacetate to form the thiazole ring. This intermediate is then reacted with hydrazine hydrate to form the pyrazole ring.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .
Chemical Reactions Analysis
Types of Reactions
3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its reactivity and properties.
Substitution: The aromatic nature of the thiazole and pyrazole rings allows for electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dimethyl sulfoxide, and catalysts to facilitate the reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups like halogens, alkyl groups, or nitro groups .
Scientific Research Applications
3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: The compound’s ability to interact with biological molecules makes it useful in studying enzyme inhibition and receptor binding.
Industry: The compound is used in the development of agrochemicals, dyes, and other industrial products.
Mechanism of Action
The mechanism of action of 3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid involves its interaction with various molecular targets. The thiazole and pyrazole rings can bind to enzymes and receptors, altering their activity. This can lead to the inhibition of enzyme function or the activation/blocking of receptors, thereby affecting biochemical pathways and cellular processes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Substituted Aromatic Rings
Compound A : 1-[4-(3-Fluorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- Molecular Formula : C₁₄H₇F₄N₃O₂S
- Molecular Weight : 357.28 g/mol .
- Substituents : A 3-fluorophenyl group at the thiazole 4-position and a trifluoromethyl group at the pyrazole 5-position.
Compound B : 1-[4-(Thiophen-2-yl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- Molecular Formula : C₁₂H₆F₃N₃O₂S₂
- Molecular Weight : 345.0 g/mol .
- Substituents : A thiophene ring at the thiazole 4-position.
Compound C : 1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
Analogues with Alkyl/Amino Substitutions
Compound D : 1-Allyl-3-amino-1H-pyrazole-4-carboxylic acid
- Molecular Formula : C₇H₉N₃O₂
- Molecular Weight : 167.17 g/mol .
- Substituents: An allyl group at the pyrazole 1-position and an amino group at the 3-position.
- Properties: The amino group increases solubility in polar solvents, while the allyl group offers a site for further functionalization .
Compound E : 2-(1-Methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid
Comparative Analysis Table
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